6-Butyl-1-naphthalenesulfonic acid sodium salt
Overview
Description
6-Butyl-1-naphthalenesulfonic acid sodium salt is a chemical compound that is widely used in scientific research. It is an organic compound that is commonly referred to as BNS. BNS is a highly soluble compound that has a wide range of applications in various fields of science.
Scientific Research Applications
BNS has a wide range of applications in scientific research. It is commonly used as a fluorescent probe in biochemical assays. BNS is also used as a pH indicator in analytical chemistry. In addition, BNS is used as a surfactant in various applications such as emulsification, solubilization, and dispersion.
Mechanism of Action
BNS works by binding to specific molecules or structures within cells. It can be used to label and track specific molecules within cells, allowing researchers to study their behavior and interactions. BNS can also be used to measure pH changes within cells, providing valuable information about cellular processes.
Biochemical and Physiological Effects:
BNS has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including proteases and kinases. BNS has also been shown to affect the structure and function of cell membranes, leading to changes in cellular processes.
Advantages and Limitations for Lab Experiments
One of the main advantages of BNS is its high solubility in water, which makes it easy to use in aqueous solutions. BNS is also relatively inexpensive and easy to synthesize. However, BNS has some limitations in lab experiments. It can be toxic to cells at high concentrations, and its fluorescent properties can be affected by pH changes.
Future Directions
There are many potential future directions for research involving BNS. One area of research could focus on developing new applications for BNS in the field of analytical chemistry. Another area of research could focus on using BNS to study cellular processes and interactions in greater detail. Additionally, researchers could explore the use of BNS in drug delivery systems, as it has been shown to have some potential as a drug carrier.
Synthesis Methods
BNS is synthesized by reacting naphthalene with butylsulfonic acid in the presence of sodium hydroxide. The reaction produces 6-butyl-1-naphthalenesulfonic acid, which is then converted to the sodium salt form by adding sodium hydroxide.
properties
CAS RN |
17578-64-2 |
|---|---|
Product Name |
6-Butyl-1-naphthalenesulfonic acid sodium salt |
Molecular Formula |
C14H15NaO3S |
Molecular Weight |
286.32 g/mol |
IUPAC Name |
sodium;6-butylnaphthalene-1-sulfonate |
InChI |
InChI=1S/C14H16O3S.Na/c1-2-3-5-11-8-9-13-12(10-11)6-4-7-14(13)18(15,16)17;/h4,6-10H,2-3,5H2,1H3,(H,15,16,17);/q;+1/p-1 |
InChI Key |
GWHYWPYCDGLTSW-UHFFFAOYSA-M |
Isomeric SMILES |
CCCCC1=CC2=C(C=C1)C(=CC=C2)S(=O)(=O)[O-].[Na+] |
SMILES |
CCCCC1=CC2=C(C=C1)C(=CC=C2)S(=O)(=O)[O-].[Na+] |
Canonical SMILES |
CCCCC1=CC2=C(C=C1)C(=CC=C2)S(=O)(=O)[O-].[Na+] |
synonyms |
6-Butyl-1-naphthalenesulfonic acid sodium salt |
Origin of Product |
United States |
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